1. Home
  2. Product
  3. Reference Standards
  4. 3-O-Acetyloleanderolide
3-O-Acetyloleanderolide 3-O-Acetyloleanderolide
Brand Name: Vulcanchem
CAS No.: 62498-83-3
VCID: VC0199681
InChI: InChI=1S/C32H50O5/c1-19(33)36-24-10-11-28(6)20(27(24,4)5)9-12-29(7)21(28)17-23(34)32-22-18-26(2,3)13-15-31(22,25(35)37-32)16-14-30(29,32)8/h20-24,34H,9-18H2,1-8H3/t20-,21+,22+,23-,24-,28-,29+,30-,31-,32+/m0/s1
SMILES: CC(=O)OC1CCC2(C(C1(C)C)CCC3(C2CC(C45C3(CCC6(C4CC(CC6)(C)C)C(=O)O5)C)O)C)C
Molecular Formula: C32H50O5
Molecular Weight:

3-O-Acetyloleanderolide

CAS No.: 62498-83-3

Reference Standards

VCID: VC0199681

Molecular Formula: C32H50O5

Molecular Weight:

3-O-Acetyloleanderolide - 62498-83-3

CAS No. 62498-83-3
Product Name 3-O-Acetyloleanderolide
Molecular Formula C32H50O5
IUPAC Name [(1S,4S,5R,8R,10S,13R,14R,16S,17S,18R)-16-hydroxy-4,5,9,9,13,20,20-heptamethyl-23-oxo-24-oxahexacyclo[15.5.2.01,18.04,17.05,14.08,13]tetracosan-10-yl] acetate
Standard InChI InChI=1S/C32H50O5/c1-19(33)36-24-10-11-28(6)20(27(24,4)5)9-12-29(7)21(28)17-23(34)32-22-18-26(2,3)13-15-31(22,25(35)37-32)16-14-30(29,32)8/h20-24,34H,9-18H2,1-8H3/t20-,21+,22+,23-,24-,28-,29+,30-,31-,32+/m0/s1
SMILES CC(=O)OC1CCC2(C(C1(C)C)CCC3(C2CC(C45C3(CCC6(C4CC(CC6)(C)C)C(=O)O5)C)O)C)C
Appearance Powder
PubChem Compound 10929355
Last Modified Nov 13 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19